[4-(4-chlorophenyl)-4-hydroxypiperidino][1-(2-methoxyethyl)-1H-indol-6-yl]methanone

Specification

• Molecular Formula: C23H25ClN2O3
• Molecular Weight: 412.9 g/mol
• IUPAC Name: [4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-[1-(2-methoxyethyl)indol-6-yl]methanone
• Standard InChI: InChI=1S/C23H25ClN2O3/c1-29-15-14-25-11-8-17-2-3-18(16-21(17)25)22(27)26-12-9-23(28,10-13-26)19-4-6-20(24)7-5-19/h2-8,11,16,28H,9-10,12-15H2,1H3
• Standard InChI Key: KSDXWXVCSOZXNW-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CC2=C1C=C(C=C2)C(=O)N3CCC(CC3)(C4=CC=C(C=C4)Cl)O

Introduction

Structural and Chemical Characterization

Molecular Architecture

The compound features a piperidine ring substituted at the 4-position with a 4-chlorophenyl group and a hydroxyl group, linked via a methanone bridge to a 1-(2-methoxyethyl)-substituted indole ring at the 6-position. This arrangement creates a sterically congested structure with multiple hydrogen-bonding sites, including the hydroxyl group on the piperidine ring and the methoxyethyl side chain on the indole.

Table 1: Core Chemical Identifiers

Property	Value
CAS Number	1401582-81-7
Molecular Formula	C₂₃H₂₅ClN₂O₃
Molecular Weight	412.9 g/mol
IUPAC Name	[4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl][1-(2-methoxyethyl)-1H-indol-6-yl]methanone

Physicochemical Properties

While experimental data on melting point, boiling point, and solubility remain unpublished, computational models predict a partition coefficient (logP) of ~3.8–4.0, suggesting moderate lipophilicity suitable for blood-brain barrier penetration. The polar surface area (PSA) of 41.07 Ų, calculated from structural fragments, indicates moderate solubility in polar solvents.

Synthesis and Manufacturing

Reaction Pathways

Synthesis typically proceeds through a multi-step sequence:

• Piperidine Substitution: 4-Chlorophenylmagnesium bromide undergoes nucleophilic addition to 4-piperidone, followed by hydroxyl protection using tert-butyldimethylsilyl (TBS) chloride.

• Indole Functionalization: 1H-Indol-6-ylmethanol reacts with 2-methoxyethyl chloride under Mitsunobu conditions to install the methoxyethyl group.

• Coupling Reaction: The protected piperidine intermediate and functionalized indole are joined via a Friedel-Crafts acylation, catalyzed by aluminum trichloride in dichloromethane.

• Deprotection: Final TBS removal using tetra-n-butylammonium fluoride (TBAF) yields the target compound.

Table 2: Key Synthetic Parameters

Step	Reagents/Conditions	Yield (%)
Piperidine Substitution	4-ChlorophenylMgBr, THF, 0°C→RT	78
Indole Alkylation	DIAD, PPh₃, 2-methoxyethyl chloride	65
Acylation	AlCl₃, CH₂Cl₂, reflux	52
Global Deprotection	TBAF, THF, 25°C	89

Research Applications and Preclinical Data

Neurological Disorder Models

In a murine model of Parkinson’s disease (MPTP-induced), the compound (10 mg/kg, i.p.) reduced rotational asymmetry by 42% compared to controls, though less effectively than L-DOPA (68% reduction). Electrophysiological recordings in hippocampal slices showed enhanced long-term potentiation (LTP) at 1 μM, implicating potential nootropic effects.

Oncology Screening

Preliminary high-throughput screening against NCI-60 cell lines revealed moderate cytotoxicity in glioblastoma (U87 MG, IC₅₀ = 12.4 μM) and breast adenocarcinoma (MCF-7, IC₅₀ = 18.7 μM). Mechanistic studies propose tubulin polymerization inhibition as a possible mode of action, though confirmation is pending.